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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide
provides essential, immediate safety and logistical information for the proper disposal of 4-
Methylpyridine, a flammable and toxic compound. Adherence to these procedures is vital to
protect personnel, the environment, and to maintain regulatory compliance.

Summary of Key Disposal and Safety Information

The following table summarizes crucial quantitative data and hazard information for 4-
Methylpyridine, also known as y-picoline.
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Parameter Value Source
UN Number 2313 [1]

CAS Number 108-89-4 [1][2]
Flash Point 134 °F (57 °C) [1][3]
EC Number 203-626-4 [1]12]
Molecular Weight 93.13 g/mol [1][2]
Physical State Colorless to light yellow liquid [1112]

Flammable liquid and vapor,
Harmful if swallowed or
] inhaled, Toxic in contact with
Primary Hazards ] ) ]
skin, Causes skin and serious
eye irritation, May cause

respiratory irritation.[2]

Step-by-Step Disposal Protocol

The ultimate disposal of 4-Methylpyridine must be handled by a licensed professional waste
disposal service or an approved waste disposal plant.[1] The following steps outline the
process for managing 4-Methylpyridine waste within a laboratory setting leading up to
professional disposal.

1. Waste Collection and Storage:
» Original Containers: Whenever possible, leave the chemical in its original container.
e No Mixing: Do not mix 4-Methylpyridine waste with other chemical waste.

o Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste: 4-
Methylpyridine".

» Storage Conditions: Store waste containers in a well-ventilated, cool, and dry area, away
from heat, sparks, open flames, and direct sunlight.[2] The storage area should be secure
and accessible only to authorized personnel. Keep containers tightly closed.[2]
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. Handling Contaminated Materials:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective
gloves, eye protection (safety glasses or goggles), and a lab coat when handling 4-
Methylpyridine waste.[2]

Contaminated Items: Any materials that come into contact with 4-Methylpyridine, such as
absorbent paper, gloves, or empty containers, should be treated as hazardous waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself, as
they may contain flammable residual vapors.[2]

. Spill Management:
Immediate Action: In case of a spill, remove all sources of ignition from the area.[1][4]
Ventilation: Ensure adequate ventilation.[1]

Containment: For small spills, use an inert, non-combustible absorbent material like sand,
diatomaceous earth, or Chemizorb® to contain and collect the spilled liquid.[2][3]

Collection: Carefully collect the absorbed material and place it into a suitable, closed, and
properly labeled container for disposal.[4][5]

Cleaning: Clean the affected area thoroughly. A solvent wash with acetone followed by a
strong soap and water solution can be used for final decontamination of surfaces.[6]

. Professional Disposal:

Licensed Disposal Company: Arrange for the collection and disposal of the 4-
Methylpyridine waste through a licensed and approved hazardous waste disposal company.

[1]

Regulatory Compliance: Ensure that all disposal activities comply with local, regional, and
national environmental regulations.[1] The disposal method of choice is typically incineration
in a chemical incinerator equipped with an afterburner and scrubber.[1]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Methylpyridine.
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4-Methylpyridine Disposal Workflow

Spill & Contamination Response

Spill or Contamination Event

[Safety First

On-Site Waste Management

A4
1. Waste Generation ;
(Unused 4-Methylpyridine) Wear Appropriate PPE

Proper Handling

Control Spread

2. Segregate Waste -
(Do not mix with other chemicals) Contain with Inert Absorbent

Clear Identification Secure Waste

3. Label Container . .
(‘Hazardous Waste: 4-Methylpyridine') Collect in Labeled Container
Safe Containment |-~ [Transfer to Storage Final Cleanup

-
-

4. Secure Storage Decontaminate Area
(Cool, dry, well-ventilated area)

Off-Site Process

Final Djisposal

5. Contact Licensed
Waste Disposal Service

Logistics

v

6. Schedule Waste Pickup

7. Incineration at Approved Facility

Record Keeping

8. Documentation & Compliance

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b042270?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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